molecular formula C6H6N4 B026217 1H-pyrazolo[3,4-b]pyridin-3-amine CAS No. 6752-16-5

1H-pyrazolo[3,4-b]pyridin-3-amine

Cat. No. B026217
CAS RN: 6752-16-5
M. Wt: 134.14 g/mol
InChI Key: LUAQTQAFUORQHV-UHFFFAOYSA-N
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Description

1H-pyrazolo[3,4-b]pyridin-3-amine is a heterocyclic compound that presents two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references .


Synthesis Analysis

The synthetic methods used for their synthesis usually start from both a preformed pyrazole or pyridine . A new series of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amine derivatives were synthesized as tubulin polymerization inhibitors .


Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are one of the bicyclic heterocyclic compounds which are members of the family of pyrazolopyridines formed by five congeners . They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

1H-pyrazolo[3,4-b]pyridin-3-amine: serves as a precursor in the synthesis of various heterocyclic compounds. These structures are significant due to their resemblance to purine bases, which are fundamental components of DNA and RNA. The ability to create diverse substituents at positions N1, C3, C4, C5, and C6 allows for the generation of compounds with potential biological activities .

Development of Pharmaceutical Agents

The compound’s structural similarity to purine bases makes it a valuable scaffold for developing pharmaceutical agents. It has been utilized in the design of drugs targeting a wide range of diseases, including those affecting the central nervous system, such as anxiolytic drugs .

Biological Activity Profiling

Researchers have explored the biological activity of 1H-pyrazolo[3,4-b]pyridin-3-amine derivatives. These studies aim to identify new therapeutic agents by screening for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties .

Material Science Applications

In material science, the compound’s derivatives can be used to create novel materials with specific electronic or photonic properties. This is due to the compound’s ability to form stable heterocyclic frameworks that can interact with light and other forms of energy .

Agricultural Chemistry

The chemical structure of 1H-pyrazolo[3,4-b]pyridin-3-amine is also being investigated for its potential use in agricultural chemistry. Its derivatives could serve as the basis for new pesticides or herbicides, offering more effective and environmentally friendly solutions for crop protection .

Analytical Chemistry

In analytical chemistry, derivatives of 1H-pyrazolo[3,4-b]pyridin-3-amine may be used as reagents or indicators due to their unique chemical properties. They could help in the development of new methods for detecting and quantifying biological or chemical substances .

Mechanism of Action

The representative compound strongly inhibits the kinase activity of ZAK with an IC of 3.3 nM and dose-dependently suppresses the activation of ZAK downstream signals in vitro and in vivo .

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Irrit. 2 according to the safety data sheet .

Future Directions

Given the close similarity with the purine bases adenine and guanine, these compounds have attracted the interest of medicinal chemists . They present up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities . This suggests that there is potential for further exploration and development of these compounds in the field of medicinal chemistry.

properties

IUPAC Name

2H-pyrazolo[3,4-b]pyridin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H3,7,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LUAQTQAFUORQHV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(NN=C2N=C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30986904
Record name 2H-Pyrazolo[3,4-b]pyridin-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30986904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

134.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1H-pyrazolo[3,4-b]pyridin-3-amine

CAS RN

6752-16-5
Record name 6752-16-5
Source DTP/NCI
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2H-Pyrazolo[3,4-b]pyridin-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30986904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1H-pyrazolo[3,4-b]pyridin-3-amine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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